Cas no 1333153-67-5 (2-bromo-1,3-thiazole-4-carbothioamide)

• Product Name: 2-bromo-1,3-thiazole-4-carbothioamide
• CAS No: 1333153-67-5
• MF: C₄H₃BrN₂S₂
• MW: 223.114016771317
• CID: 6216464
• PubChem ID: 58503840
• Update Time: 2025-05-22

2-bromo-1,3-thiazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-thiazole-4-carbothioamide
• EN300-1912737
• SCHEMBL12128080
• 1333153-67-5

• Inchi： 1S/C4H3BrN2S2/c5-4-7-2(1-9-4)3(6)8/h1H,(H2,6,8)
• InChI Key： MWOLMGQYDWUUKG-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(N)=S)=CS1

Computed Properties

• Exact Mass: 221.89210g/mol
• Monoisotopic Mass: 221.89210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-bromo-1,3-thiazole-4-carbothioamide

Recent Advances in the Study of 2-Bromo-1,3-thiazole-4-carbothioamide (CAS: 1333153-67-5) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1,3-thiazole-4-carbothioamide (CAS: 1333153-67-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic thiazole derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its applications as a building block for drug discovery, particularly in the development of novel antimicrobial and anticancer agents.

Structural analysis reveals that the presence of both bromo and carbothioamide functional groups on the thiazole ring provides multiple sites for chemical modifications, making this compound a versatile intermediate for synthesizing diverse bioactive molecules. The electron-withdrawing nature of the bromo substituent at the 2-position enhances the reactivity of the thiazole core, while the carbothioamide group at the 4-position offers opportunities for hydrogen bonding interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a precursor for developing potent kinase inhibitors. The team synthesized a series of derivatives by modifying the carbothioamide group and evaluated their inhibitory activity against various cancer-related kinases. Several analogs showed promising IC50 values in the nanomolar range, with one particular derivative exhibiting selective inhibition of EGFR T790M mutant, a common resistance mutation in non-small cell lung cancer.

Another significant application was reported in antimicrobial drug discovery. A research group at the University of Cambridge developed novel antibacterial agents by coupling 2-bromo-1,3-thiazole-4-carbothioamide with various heterocyclic systems. The resulting compounds displayed broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. Mechanistic studies suggested these compounds interfere with bacterial cell wall biosynthesis.

The compound's potential in targeting protein-protein interactions (PPIs) has also been explored. Its unique electronic properties and molecular geometry make it suitable for disrupting challenging PPIs, particularly those involving shallow binding pockets. Recent computational studies combined with X-ray crystallography have provided insights into how 2-bromo-1,3-thiazole-4-carbothioamide-based molecules can effectively modulate such interactions.

From a synthetic chemistry perspective, novel methodologies have been developed to efficiently access 2-bromo-1,3-thiazole-4-carbothioamide and its derivatives. A 2022 publication in Organic Letters described a one-pot, three-component reaction that allows rapid assembly of the thiazole core with high regioselectivity. This advancement has significantly improved the accessibility of this scaffold for medicinal chemistry programs.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of compounds derived from this scaffold. Current research efforts are focusing on improving metabolic stability and oral bioavailability while maintaining target engagement. Recent structure-activity relationship (SAR) studies have identified key modifications that can enhance these drug-like properties without compromising biological activity.

Looking forward, 2-bromo-1,3-thiazole-4-carbothioamide continues to be an important building block in drug discovery. Ongoing research is exploring its applications in targeted protein degradation, covalent inhibitor design, and as a fluorescent probe for biological imaging. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool for addressing various therapeutic challenges in chemical biology and pharmaceutical research.